Cas no 1361530-17-7 (2-Chloro-5-(perchlorophenyl)pyridine-3-acetic acid)

• Product Name: 2-Chloro-5-(perchlorophenyl)pyridine-3-acetic acid
• CAS No: 1361530-17-7
• MF: C₁₃H₅Cl₆NO₂
• MW: 419.902297735214
• CID: 4793488
• Update Time: 2025-06-14

2-Chloro-5-(perchlorophenyl)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-(perchlorophenyl)pyridine-3-acetic acid

• Inchi： 1S/C13H5Cl6NO2/c14-8-7(9(15)11(17)12(18)10(8)16)5-1-4(2-6(21)22)13(19)20-3-5/h1,3H,2H2,(H,21,22)
• InChI Key： CSXHDBNEZKXXTN-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C=NC(=C(CC(=O)O)C=1)Cl)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 398
• XLogP3: 6
• Topological Polar Surface Area: 50.2

Additional information on 2-Chloro-5-(perchlorophenyl)pyridine-3-acetic acid

Research Brief on 2-Chloro-5-(perchlorophenyl)pyridine-3-acetic acid (CAS: 1361530-17-7): Recent Advances and Applications

2-Chloro-5-(perchlorophenyl)pyridine-3-acetic acid (CAS: 1361530-17-7) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique perchlorophenyl and pyridine acetic acid moieties, has shown promising potential in various applications, including drug development, agrochemicals, and material science. Recent studies have focused on its synthesis, structural optimization, and biological activity, making it a subject of intense scientific inquiry.

The synthesis of 2-Chloro-5-(perchlorophenyl)pyridine-3-acetic acid involves multi-step organic reactions, with particular emphasis on the introduction of the perchlorophenyl group, which is known for its electron-withdrawing properties. Researchers have explored various catalytic systems and reaction conditions to improve the yield and purity of the compound. Recent advancements in green chemistry have also led to the development of more sustainable synthetic routes, reducing the environmental impact of its production.

In the realm of pharmaceutical research, 2-Chloro-5-(perchlorophenyl)pyridine-3-acetic acid has been investigated for its potential as a scaffold for novel drug candidates. Its structural features make it a suitable candidate for targeting specific enzymes and receptors involved in inflammatory and metabolic disorders. Preliminary in vitro studies have demonstrated its inhibitory activity against key biological targets, suggesting its utility in the development of anti-inflammatory and anti-cancer agents. Further in vivo studies are underway to evaluate its pharmacokinetics and toxicity profiles.

Beyond pharmaceuticals, this compound has also found applications in agrochemical research. Its unique chemical properties have been leveraged to develop new pesticides and herbicides with enhanced efficacy and reduced environmental persistence. Researchers are particularly interested in its mode of action and potential resistance mechanisms, which could inform the design of next-generation agrochemicals.

In conclusion, 2-Chloro-5-(perchlorophenyl)pyridine-3-acetic acid (CAS: 1361530-17-7) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Ongoing studies continue to uncover its potential applications and optimize its synthesis and biological activity. As research progresses, this compound is expected to play a pivotal role in the development of new therapeutic and agrochemical agents.